Cas no 701-43-9 (3-Chloro-4-fluorobenzamide)

• Product Name: 3-Chloro-4-fluorobenzamide
• CAS No: 701-43-9
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• MDL: MFCD00153092
• CID: 82992
• PubChem ID: 2736520
• Update Time: 2025-06-13

3-Chloro-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluorobenzamide
• 3-Chlor-4-fluor-benzamid
• 4-carbamoyl-2-chloro-1-fluorobenzene
• Benzamide,3-chloro-4-fluoro
• CHEMBL4074617
• Benzamide,3-chloro-4-fluoro-
• AEYMQEMBMKCNEG-UHFFFAOYSA-N
• 3-Chloranyl-4-Fluoranyl-Benzamide
• 9TW
• BDBM50232874
• FT-0615383
• 3,5-Dimethyl-4-carbethoxy-2-cyclohexen-1-one
• SCHEMBL1720119
• 701-43-9
• PS-8643
• AKOS006227974
• E86055
• MFCD00153092
• 3-chloro-4-luorobenzamide
• CS-0206943
• DTXSID50371419
• 3-chloro-4-fluorophenyl carboxamide
• CHEBI:194632
• J-512226
• A836787
• DB-055382
• 3-chloro-4-fluoro-benzamide

• MDL： MFCD00153092
• Inchi： 1S/C7H5ClFNO/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3H,(H2,10,11)
• InChI Key： AEYMQEMBMKCNEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(N)=O)=C1)F

Computed Properties

• Exact Mass: 173.00400
• Monoisotopic Mass: 173.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.396
• Melting Point: 145 °C
• Boiling Point: 246.5°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.557
• PSA: 43.09000
• LogP: 2.27830
• Solubility: Not determined

3-Chloro-4-fluorobenzamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-fluorobenzamide

Research Brief on 3-Chloro-4-fluorobenzamide (CAS 701-43-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Chloro-4-fluorobenzamide (CAS 701-43-9) is a fluorinated benzamide derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential in the development of novel therapeutics, leveraging its unique chemical properties and pharmacophore characteristics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Chloro-4-fluorobenzamide as a building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in various cancers. The study highlighted the compound's ability to enhance binding affinity through halogen bonding interactions, a feature that could be exploited in the design of next-generation kinase inhibitors.

In the antimicrobial domain, a 2022 research article in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 3-Chloro-4-fluorobenzamide derivatives as potential antibacterial agents. The study found that certain derivatives displayed promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of both chloro and fluoro substituents was critical for maintaining the compound's stability and bioactivity, underscoring the importance of careful structural optimization.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency of 3-Chloro-4-fluorobenzamide production. A 2023 paper in Organic Process Research & Development described a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This development is particularly relevant for scaling up production to meet the growing demand in pharmaceutical manufacturing.

The compound's safety profile has also been a subject of recent investigation. Toxicological studies conducted in 2023 and published in Chemical Research in Toxicology provided new insights into its metabolic pathways and potential hepatotoxicity risks. These findings are crucial for guiding the design of safer derivatives and establishing appropriate safety protocols for industrial handling.

Looking forward, researchers are exploring the application of 3-Chloro-4-fluorobenzamide in emerging areas such as targeted protein degradation and covalent inhibitor design. Its structural flexibility and well-characterized reactivity make it an attractive starting point for these innovative therapeutic approaches. The compound's continued relevance in drug discovery is evidenced by its inclusion in several recent patent applications for novel pharmaceutical compositions.

In conclusion, 3-Chloro-4-fluorobenzamide (CAS 701-43-9) remains a valuable scaffold in medicinal chemistry with diverse applications. Recent research has expanded our understanding of its potential in drug development while addressing challenges related to synthesis optimization and safety assessment. As the field progresses, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents for various diseases.